Cas no 13376-78-8 ([(Dimethoxyphosphorothioyl)sulfanyl](phenyl)acetic acid)

• Product Name: [(Dimethoxyphosphorothioyl)sulfanyl](phenyl)acetic acid
• CAS No: 13376-78-8
• Molecular Formula: C₁₀H₁₃O₄PS₂
• Molecular Weight: 292.31162
• CID: 157918
• PubChem ID: 12878836

[(Dimethoxyphosphorothioyl)sulfanyl](phenyl)acetic acid Properties

Names and Identifiers

• Benzeneacetic acid, a-[(dimethoxyphosphinothioyl)thio]-
• Phenthoate solution
• Phenthoate acid
• (dimethyl s-(phenylethoxycarbonylmethyl)phosphorothiolothionate)
• (o,o-dimethyl-s-(alpha-(carboethoxy)benzyl)phosphorodithioate
• (o,o-dimethyldithiophoshorylphenyl)-acetic aci ethyl ester
• (o,o-dimethyldithiophosphorylphenyl)-acetic aci ethyl ester
• TH 3461
• Dithiophosphoric acid O,O-dimethyl-S-[carboxy(phenyl)methyl] ester
• acetic acid, mercaptophenyl-, ethyl ester, s-ester with o,o-dimethyl phosphorod
• (dimethyl s-(phenylethoxycarbonylmethyl)phosphorothiolothionate) (o,o-dimethyl-s-(alpha-(carboethoxy)benzyl)phosphorodithioate
• 13376-78-8
• UNII-55H874A3M9
• SCHEMBL8005679
• PHOSPHORODITHIOIC ACID, O,O-DIMETHYL ESTER, S-ESTER WITH MERCAPTOPHENYLACETIC ACID
• Q27894676
• .alpha.-[(Dimethoxyphosphinothioyl)thio]phenylacetic acid
• Benzeneacetic acid, alpha-[(dimethoxyphosphinothioyl)thio]-
• Benzeneaceticacid,alpha-[(dimethoxyphosphinothioyl)thio]-
• Benzeneacetic acid, alpha-((dimethoxyphosphinothioyl)thio)-
• alpha-((Dimethoxyphosphinothioyl)thio)phenylacetic acid
• 2-dimethoxyphosphinothioylsulfanyl-2-phenylacetic acid
• 2-((Dimethoxyphosphorothioyl)thio)-2-phenylacetic acid
• DTXSID5058305
• .ALPHA.-((DIMETHOXYPHOSPHINOTHIOYL)THIO)BENZENEACETIC ACID
• 55H874A3M9
• CS-0444746
• TH-3461
• WYDIDFDHSKJUKT-UHFFFAOYSA-N
• Alpha-[(dimethoxyphosphinothioyl)thio]-benzeneacetic acid
• DB-264315

• InChIKey： WYDIDFDHSKJUKT-UHFFFAOYSA-N
• Inchi： 1S/C12H17O4PS2/c1-15-17(14,18-2)19-10-12(13)16-9-8-11-6-4-3-5-7-11/h3-7H,8-10H2,1-2H3
• SMILES： COP(=S)(OC)SC(C1=CC=CC=C1)C(=O)O

Computed Properties

• Exact Mass: 320.03100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 291.99928824g/mol
• Heavy Atom Count: 17
• Complexity: 297
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 113Ų

Experimental Properties

• LogP: 4.19190
• PSA: 111.96000
• Refractive Index: 1.555
• Melting Point: 17-18°C
• Solubility: Almost insoluble (0.082 g/l) (25 º C),
• Sensitiveness: Sensitive to light
• Density: 1.396±0.06 g/cm3 (20 ºC 760 Torr),